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Compound of Interest

Compound Name: 6-methyl-3-Pyridineethanol

Cat. No.: B032638

The pyridine scaffold is a privileged structure in medicinal chemistry, found in numerous
therapeutic agents due to its ability to engage in hydrogen bonding, its metabolic stability, and
its favorable solubility profile.[1] 6-methyl-3-Pyridineethanol, a derivative of this class,
presents a unique combination of a nucleophilic pyridine ring and a reactive primary alcohol.
This bifunctionality makes it a versatile intermediate for constructing more complex molecular
architectures.[2][3] Its strategic importance lies in its role as a key intermediate, enabling
chemists to modulate the pharmacokinetic and pharmacodynamic properties of drug
candidates.[2] This guide aims to provide a deep dive into the molecular and structural nuances
of this compound, offering a foundational understanding for its effective application in research
and development.

Molecular and Physicochemical Properties

The fundamental properties of 6-methyl-3-pyridineethanol are summarized below. These
data are crucial for designing synthetic routes, purification protocols, and formulation studies.
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Property Value Reference(s)
IUPAC Name 2-(6-methylpyridin-3-yl)ethanol  [4]

CAS Number 100189-17-1 [4][5]
Molecular Formula CsH11NO [4]

Molecular Weight 137.18 g/mol [4]
Appearance Yellow Solid [6]

InChl=1S/C8H11NO/c1-7-2-3-

InChl 8(4-5-10)6-9-7/h2-3,6,10H,4-  [4]
5H2,1H3
SMILES CC1=NC=C(C=C1)CCO [4]

Synthesis and Purification Workflow

While multiple synthetic routes to pyridine-ethanol derivatives exist, a highly effective and
reproducible method involves the reduction of a corresponding carboxylic acid or its ester. The
following protocol is a validated approach for the synthesis of analogous pyridine-ethanols and
is proposed here for 6-methyl-3-pyridineethanol.[7]

Proposed Synthetic Pathway

The synthesis of 6-methyl-3-pyridineethanol can be efficiently achieved via the reduction of
(6-methylpyridin-3-yl)acetic acid using a powerful reducing agent like Lithium Aluminum
Hydride (LiAlH4) in an anhydrous ethereal solvent.
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Step 1: Reduction

((G-methylpyridin-3-yl)acetic acid)

eduction

1. LiAlH4, Anhydrous THF
2. H20/NaOH quench

l

6-methyl-3-Pyridineethanol

Step 2: Purification

Crude Product

Silica Gel Column Chromatography
(Eluent: Ethyl Acetate/Hexane)
Gure 6—methyl—3—PyridineethanoD

1H NMR
NMR Spectroscopy Confirms C-H framework
13C NMR

Molecular lon (m/z 137)
6-methyl-3-Pyridineethanol CsH11NO P-| Mass Spectrometry Confirms Molecular Weight

Fragmentation Pattern
O-H stretch (~3300 cm~1)
FTIR Spectroscopy Confirms Functional Groups
C-O stretch (~1050 cm~1)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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